1-{4-[(Pyridin-2-yl)oxy]phenyl}ethan-1-one

• CAS RN: 122399-89-7
• Molecular Formula: C13H11NO2
• Molecular Weight: 213.23 g/mol
• IUPAC Name: 1-(4-pyridin-2-yloxyphenyl)ethanone
• InChI: InChI=1S/C13H11NO2/c1-10(15)11-5-7-12(8-6-11)16-13-4-2-3-9-14-13/h2-9H,1H3
• InChI Key: ABKAKPYZLKXZLH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)OC2=CC=CC=N2

Description

1-{4-[(Pyridin-2-yl)oxy]phenyl}ethan-1-one is a useful research compound. Its molecular formula is C13H11NO2 and its molecular weight is 213.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4'-Hydroxyacetophenone was condensed with 2-bromopyridine by Ullmann reaction to obtain 4'-(pyridine-2-yloxy)acetophenone (yield 73%). This was converted to Mannich base with dimethylamine hydrochloride and paraformaldehyde (yield 56%), which was then cyclized by reacting with 1-ethoxycarbonylmethylpyridinium chloride and ammonium acetate in N,N-dimethyl formamide, (as described in Synthesis (1976), pages 1-24) to obtain 6-[4-(pyridine-2-yloxy)phenyl]-2-pyridone (yield 32%).